Cas no 68266-25-1 (3,3''-octane-4,5-diyldiphenol)

• Product Name: 3,3''-octane-4,5-diyldiphenol
• CAS No: 68266-25-1
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 969807
• PubChem ID: 326251
• Update Time: 2025-04-19

3,3''-octane-4,5-diyldiphenol Chemical and Physical Properties

Names and Identifiers

• 3,3''-octane-4,5-diyldiphenol
• 3-[5-(3-hydroxyphenyl)octan-4-yl]phenol
• SCHEMBL11619633
• NSC297171
• NSC-297171
• CHEMBL18804
• DTXSID40315761
• 68266-25-1

• Inchi： 1S/C20H26O2/c1-3-7-19(15-9-5-11-17(21)13-15)20(8-4-2)16-10-6-12-18(22)14-16/h5-6,9-14,19-22H,3-4,7-8H2,1-2H3
• InChI Key： OKFPCSHCYFRDHK-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(CCC)C(C1C=CC=C(C=1)O)CCC

Computed Properties

• Exact Mass: 298.193280068g/mol
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų